5-[(7-bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2-(2-methylpropyl)-2H-imidazo[1,2-c]quinazolin-3-one

• IUPAC Name: 5-[(7-bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2-(2-methylpropyl)-2H-imidazo[1,2-c]quinazolin-3-one
• InChI: InChI=1S/C23H20BrN5O2S/c1-13(2)9-18-22(31)29-21(26-18)16-5-3-4-6-17(16)27-23(29)32-12-15-10-20(30)28-11-14(24)7-8-19(28)25-15/h3-8,10-11,13,18H,9,12H2,1-2H3
• InChI Key: YTLUFNXLUCTSFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SCC4=CC(=O)N5C=C(C=CC5=N4)Br
• Molecular Formula: C23H20BrN5O2S
• Molecular Weight: 510.4 g/mol

Description

5-[(7-bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2-(2-methylpropyl)-2H-imidazo[1,2-c]quinazolin-3-one is a useful research compound. Its molecular formula is C23H20BrN5O2S and its molecular weight is 510.41. The purity is usually 95%.
BenchChem offers high-quality 5-[(7-bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2-(2-methylpropyl)-2H-imidazo[1,2-c]quinazolin-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-[(7-bromo-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2-(2-methylpropyl)-2H-imidazo[1,2-c]quinazolin-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analogues

• Antifolate Inhibitors of Thymidylate Synthase : Related compounds have been designed as potential antifolate inhibitors of thymidylate synthase (TS), indicating a potential for anticancer activity. These analogues are structurally related to 2-amino-4-oxo-5-substituted quinazolines and pyrrolo[2,3-d]pyrimidines, showing inhibition of TS and potential as antitumor agents (Gangjee et al., 1999).

• Amplifiers of Phleomycin : Some pyrazolo[3,4-d]pyrimidine, imidazo[4,5-b]-pyridine, imidazo[4,5-c]pyridine, and quinazoline derivatives have been explored for their activities as amplifiers of phleomycin against E. coli, showing diverse chemical reactivity and potential for biological modulation (Brown et al., 1979).

• Tyrosine Kinase Inhibitors : Pyrido[d]-pyrimidines, structurally related to quinazolines, have been synthesized and evaluated as potent ATP binding site inhibitors of the tyrosine kinase function of the epidermal growth factor receptor (EGFR), suggesting a potential application in cancer therapy (Rewcastle et al., 1996).

• Anti-Oxidant, Anti-Inflammatory, and Analgesic Activities : Azolopyrimidoquinolines and pyrimidoquinazolines have been synthesized and evaluated for their anti-oxidant, anti-inflammatory, and analgesic activities, indicating potential therapeutic applications (El-Gazzar et al., 2009).

• Nonclassical Antifolate Inhibitors : Novel 2-amino-4-oxo-5-[(substituted phenyl)sulfanyl]pyrrolo[2,3-d]pyrimidines have been synthesized as potential inhibitors of TS, suggesting a route for the development of antitumor and antibacterial agents (Gangjee et al., 1996).